3-(2-fluorophenyl)-7-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Description
3-(2-fluorophenyl)-7-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H18FN5O4 and its molecular weight is 399.382. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Properties
Research has shown that derivatives of 2-azaspiro[4.5]decane-1,3-dione, a compound structurally related to 3-(2-fluorophenyl)-7-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, exhibit anticonvulsant properties. These compounds were tested in various models, including the maximal electroshock (MES) and pentylenetetrazole (scPTZ) tests, demonstrating significant seizure inhibitory effects (Kamiński, Obniska, & Dybała, 2008). Another study found similar anticonvulsant activity in related N-(4-arylpiperazin-1-yl)-alkyl-2-azaspiro[4.5]decane-1,3-dione derivatives (Obniska, Kamiński, & Tatarczyńska, 2006).
Antioxidant Agent
Pyrimido[4,5-d]pyrimidine derivatives, closely related to the compound , have been synthesized and evaluated for their potential as antioxidants. The compounds demonstrated varying degrees of activity, suggesting potential applications in fields requiring antioxidant agents (Cahyana, Liandi, & Zaky, 2020).
Herbicidal Activity
Pyrido[2,3-d]pyrimidine-2,4-dione derivatives, structurally similar to the compound under discussion, have been synthesized and found to exhibit herbicidal activity. These compounds act as inhibitors of protoporphyrinogen oxidase, an enzyme essential for plant growth, indicating potential use in agricultural weed control (Wang et al., 2017).
Growth-Regulating Activity
Compounds derived from 1,4-dioxa-8-azaspiro[4.5]decane, which is part of the structure , have been synthesized and shown to possess growth-regulating activities. This suggests potential applications in agriculture or horticulture (Sharifkanov et al., 2001).
Properties
IUPAC Name |
2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-6-(2-fluorophenyl)-8H-pyrimido[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN5O4/c20-13-3-1-2-4-14(13)25-16(26)12-11-21-17(22-15(12)23-18(25)27)24-7-5-19(6-8-24)28-9-10-29-19/h1-4,11H,5-10H2,(H,21,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMPKBEOGZIMYAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)C3=NC=C4C(=N3)NC(=O)N(C4=O)C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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